Cas no 38545-82-3 ( )

  structure
  structure
Product Name: 
CAS No:38545-82-3
MF:C8H18N2O
MW:158.241322040558
CID:923644
PubChem ID:231359
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • heptan-2-ylurea
    • 1-heptan-2-ylurea
    • AC1L5LIS
    • AC1Q5L81
    • AR-1C3357
    • CTK4I0155
    • N-(1-Methyl-hexyl)-harnstoff
    • NSC27438
    • 38545-82-3
    • SCHEMBL9683898
    • BPPXJHBRJMHVSX-UHFFFAOYSA-N
    • NSC-27438
    • DTXSID50282697
    •  
    • Inchi： 1S/C8H18N2O/c1-3-4-5-6-7(2)10-8(9)11/h7H,3-6H2,1-2H3,(H3,9,10,11)
    • InChI Key： BPPXJHBRJMHVSX-UHFFFAOYSA-N
    • SMILES： O=C(N)NC(C)CCCCC

Computed Properties

  • Exact Mass: 158.14204
  • Monoisotopic Mass: 158.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • PSA: 55.12

  Related Literature

38545-82-3 ( ) Related Products

Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd